Cas no 306-23-0 (2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid)

• Product Name: 2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid
• CAS No: 306-23-0
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• MDL: MFCD00010514
• CID: 36779
• PubChem ID: 9378
• Update Time: 2025-06-14

2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid
• 3-(4-Hydroxyphenyl)-2-hydroxypropanoic acid
• DL-4-Hydroxyphenyllactic Acid
• DL-p-Hydroxyphenyllactic Acid
• (3R)-3-(hexanoyloxy)-4-(trimethylammonio)butanoate
• <small>DL<
• 2-hydroxy-2-(4-hydroxyphenyl)propanoic acid
• 2-hydroxy-3-(4-hydroxyphenyl)propanoate
• 3-(4-Hydroxyphenyl)lactate
• DL-4-Hydroxyphenyllactic Acid Hydrate
• 2-Hydroxy-3-(4-hydroxyphenyl)propionic Acid
• Hydroxyphenyllactic acid
• beta-(4-Hydroxyphenyl)lactate
• p-Hydroxyphenyl lactic acid
• beta-(p-Hydroxyphenyl)lactate
• P-HYDROXYPHENYL LACTIC ACID, (+/-)-
• DL-3-(4-Hydroxyphenyl)lactate
• 3-(p-hydroxyphenyl)-Lactate
• 3-(4-Hydroxyphenyl)lactic acid
• beta-(p-Hydroxyphenyl)lactic acid
• b-(p-Hydroxyphenyl)-DL-lactic acid
• 2-Hydroxy-3-(4-hydroxy-phenyl)-propionic acid
• (2S)-3-(4-Hydroxyphenyl)-2-hydroxypropionicacid
• Lactic acid, 3-(p-hydroxyphenyl)-
• beta-(p-Hydroxyphenyl)-DL-lactate
• CHEMBL1162489
• SCHEMBL235131
• .beta.-(p-Hydroxyphenyl)lactic acid
• D90895
• Lactic acid, 3-(4-hydroxyphenyl)-
• AKOS016842903
• FT-0630272
• NS00014787
• C03672
• (S)-2-Hydroxy-3-(4-hydroxyphenyl)propanoic?acid
• 2-Hydroxy-3-(p-hydroxyphenyl)propionate
• 3-(4-Hydroxyphenyl)-DL-lactate
• InChI=1/C9H10O4/c10-7-3-1-6(2-4-7)5-8(11)9(12)13/h1-4,8,10-11H,5H2,(H,12,13)
• b-(p-Hydroxyphenyl)lactate
• a,4-Dihydroxybenzenepropanoic acid
• DL-p-hydroxyphenyl lactic acid
• Q26385943
• Benzenepropanoic acid, .alpha.,4-dihydroxy-
• P-HYDROXYPHENYL LACTIC ACID, DL-
• EN1
• A13912
• HPLA
• SB45742
• 5C4B69A3-BB04-4B3B-B8E5-F443080B72AD
• (RS)-3-(4-Hydroxyphenyl)lactate
• 4-Hydroxyphenyllactate
• 3-(4-Hydroxyphenyl)-DL-lactic acid
• .BETA.-(P-HYDROXYPHENYL)-DL-LACTIC ACID
• H0542
• alpha,4-Dihydroxybenzenepropanoic acid
• (S)-2-hydroxy-3-(4-hydroxyphenyl)propanoic acid; (S)-3-(4-Hydroxyphenyl)-2-hydroxypropionic acid; (2S)-2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid; Benzenepropanoic acid, alpha,4-dihydroxy-, (alphaS)-
• (2R)-2-hydroxy-3-(4-hydroxyphenyl)propanoic acid; (R)-3-(4-hydroxyphenyl)lactic acid; UNII-A3VOM7SS3C; (R)-2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid; A3VOM7SS3C
• b-(4-Hydroxyphenyl)lactate
• 4-Hydroxy-Phenyllactate
• 4-Hydroxyphenyllactic acid
• WLN: QVY1 & OR DQ
• BETA-P-HYDROXYPHENYLLACTIC ACID
• Benzenepropanoic acid, alpha,4-dihydroxy-
• 4-ISOTHIOCYANATOBENZOYL-DL-HOMOSERINELACTONE
• JVGVDSSUAVXRDY-UHFFFAOYSA-
• EN300-319194
• (p-Hydroxyphenyl)lactic acid
• .beta.-(4-Hydroxyphenyl)lactic acid
• Lactic acid, (p-hydroxyphenyl)-
• HY-113219
• NSC 111175
• FT-0698203
• DL-p-Hydroxyphenyllactate
• b-(4-hydroxyphenyl)lactic acid
• 2-hydroxy-3-(4-hydroxy-phenyl)-propanoic acid
• CHEBI:17385
• NSC111175
• beta-(p-Hydroxyphenyl)-DL-lactic acid
• AKOS000283821
• 3-(4'-Hydroxyphenyl) 2-hydroxypropanoic acid
• (RS)-3-(4-Hydroxyphenyl)lactic acid
• 306-23-0
• AS-65803
• Hydroxyphenyllactate
• beta-(4-Hydroxyphenyl)lactic acid
• 6482-98-0
• b-(p-Hydroxyphenyl)-DL-lactate
• DL-p-Hydroxyphenyllactic acid, >=97% (HPLC)
• 2-Hydroxy-3-(p-hydroxyphenyl)propionic acid
• b-(p-Hydroxyphenyl)lactic acid
• EP7PS9S776
• a,4-Dihydroxybenzenepropanoate
• 3-(p-hydroxyphenyl)-Lactic acid
• MFCD00010514
• DTXSID10861861
• CS-0059336
• DL-3-(4-Hydroxyphenyl)lactic acid
• .alpha.,4-Dihydroxybenzenepropanoic acid
• FT-0690509
• SY051842
• p-hydroxylphenyllactic acid
• NSC-111175
• UNII-EP7PS9S776
• DB-011768
• DB-009177

• MDL： MFCD00010514
• Inchi： 1S/C9H10O4/c10-7-3-1-6(2-4-7)5-8(11)9(12)13/h1-4,8,10-11H,5H2,(H,12,13)
• InChI Key： JVGVDSSUAVXRDY-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 181.05007
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.2481 (rough estimate)
• Boiling Point: 275.56°C (rough estimate)
• Refractive Index: 1.4345 (estimate)
• PSA: 80.59
• Solubility: Not available

2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid

Comprehensive Analysis of 2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid (CAS No. 306-23-0): Properties, Applications, and Industry Trends

2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid (CAS No. 306-23-0), also known as 4-hydroxyphenyllactic acid, is a naturally occurring organic compound with significant relevance in pharmaceutical, cosmetic, and biochemical research. This hydroxyphenyl derivative exhibits unique structural features, combining a propanoic acid backbone with hydroxyl groups at strategic positions, making it a versatile intermediate in synthetic chemistry and a subject of growing scientific interest.

The compound's molecular structure (C₉H₁₀O₄) features a phenyl ring substituted with a hydroxyl group at the para position, linked to a hydroxypropanoic acid side chain. This configuration grants it both hydrophilic and lipophilic properties, a characteristic highly valued in drug design. Recent studies highlight its potential as a metabolic biomarker, particularly in gut microbiome research, aligning with current trends in precision medicine and personalized nutrition.

In pharmaceutical applications, 2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid serves as a precursor for synthesizing various bioactive compounds. Its structural similarity to tyrosine metabolites makes it valuable in developing neurological therapeutics, especially as researchers explore its role in neurotransmitter regulation. The cosmetic industry utilizes this compound in anti-aging formulations due to its potential antioxidant properties, responding to the booming demand for natural skincare ingredients.

Analytical characterization of CAS No. 306-23-0 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The compound shows excellent stability under standard storage conditions (room temperature, protected from light), though its pH-dependent solubility requires consideration in formulation development. Current Good Manufacturing Practice (cGMP) standards apply to its production when used in pharmaceutical applications.

Emerging research directions include investigating 2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid's role in gut-brain axis interactions and its potential as a dietary supplement component. These applications align with trending health topics like microbiome optimization and mental wellness through nutrition. The compound's safety profile, as demonstrated in various in vitro toxicity studies, supports its expanding applications in consumer health products.

From a commercial perspective, the global market for hydroxyphenyl derivatives like CAS No. 306-23-0 is experiencing steady growth, driven by increasing demand in the nutraceutical sector and cosmeceutical innovations. Suppliers typically offer this compound in various purity grades (98-99.5%), with prices reflecting its pharmaceutical-grade quality. Proper handling requires standard laboratory precautions, though it doesn't fall under hazardous material classifications.

Future research opportunities for 2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid include exploring its enzyme inhibition potential and applications in sustainable chemistry processes. The compound's natural occurrence in certain fermented foods also opens possibilities in functional food development, a rapidly growing market segment. As analytical techniques advance, scientists anticipate discovering more biological activities associated with this structurally intriguing molecule.

Quality control protocols for CAS No. 306-23-0 emphasize chromatographic purity verification and residual solvent analysis. Regulatory status varies by application, with cosmetic uses generally requiring less stringent approvals than pharmaceutical applications. The compound's stereochemical properties (it exists as a racemic mixture unless specifically resolved) may influence its biological activity, an area requiring further investigation for specific applications.

Environmental considerations for 2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid production focus on green chemistry principles, including solvent recovery and waste minimization. The compound's biodegradability profile makes it attractive compared to synthetic alternatives, aligning with industry shifts toward eco-friendly ingredients. Process optimization continues to reduce the carbon footprint of its synthesis while maintaining high yield and purity standards.

In conclusion, 2-Hydroxy-3-(4-hydroxyphenyl)propanoic acid (CAS No. 306-23-0) represents a multifaceted compound with expanding applications across health and wellness industries. Its unique chemical properties, combined with growing scientific understanding of its biological roles, position it as a compound of significant interest in both research and commercial sectors. As consumer demand grows for science-backed natural compounds, this hydroxyphenyl derivative will likely see increased utilization in innovative products addressing modern health and beauty concerns.